Cas no 33115-33-2 (Pyrimidine, 5-butyl-)

• Product Name: Pyrimidine, 5-butyl-
• CAS No: 33115-33-2
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 294052
• PubChem ID: 18952838
• Update Time: 2025-04-19

Pyrimidine, 5-butyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 5-butyl-
• Pyrimidine, 5-butyl- (8CI)
• 5-butylpyrimidine
• DTXSID50596802
• SCHEMBL12495594
• 33115-33-2

• Inchi： 1S/C8H12N2/c1-2-3-4-8-5-9-7-10-6-8/h5-7H,2-4H2,1H3
• InChI Key： KKRBHBTYAWYVDY-UHFFFAOYSA-N
• SMILES： N1C=NC=C(C=1)CCCC

Computed Properties

• Exact Mass: 136.10016
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 77.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78